Cas no 3359-04-4 (ISOPROPOXY DISULFIDE)

ISOPROPOXY DISULFIDE structure
ISOPROPOXY DISULFIDE structure
Product name:ISOPROPOXY DISULFIDE
CAS No:3359-04-4
MF:C6H14O2S2
MW:182.304159641266
CID:4458475
PubChem ID:11052287

ISOPROPOXY DISULFIDE Chemical and Physical Properties

Names and Identifiers

    • ISOPROPOXY DISULFIDE
    • Disulfide, bis(1-methylethoxy)
    • 1,2-Diisopropoxydisulfane
    • 3359-04-4
    • CHEMBL2030126
    • SCHEMBL9724412
    • DTXCID10404212
    • 2-(isopropoxydisulfanyl)oxypropane
    • diisopropoxy disulfide
    • DTXSID80453393
    • Inchi: InChI=1S/C6H14O2S2/c1-5(2)7-9-10-8-6(3)4/h5-6H,1-4H3
    • InChI Key: LFLSKZBPJFHHKW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 182.04352203Da
  • Monoisotopic Mass: 182.04352203Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 66.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 69.1Ų

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